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Compound of Interest

N-isopentyl-3,5-
Compound Name:
dimethylbenzamide

Cat. No.: B1185880

A comprehensive search for preliminary toxicity data on N-isopentyl-3,5-dimethylbenzamide
has revealed a significant lack of publicly available information. Despite a thorough
investigation into toxicological databases and scientific literature, no specific studies detailing
the acute toxicity, genotoxicity, or metabolic pathways of this particular compound could be
identified.

This absence of data prevents the creation of an in-depth technical guide as requested. Key
guantitative metrics, such as LD50 values, and detailed experimental protocols for toxicity
screening of N-isopentyl-3,5-dimethylbenzamide are not available in the public domain.
Consequently, the generation of data tables and diagrams illustrating experimental workflows
or signaling pathways related to its toxicity is not possible at this time.

Information was found for structurally related compounds, such as N,N-dimethylbenzamide. For
instance, N,N-dimethylbenzamide is classified as harmful if swallowed, a skin irritant, and a
serious eye irritant.[1] It is also noted to potentially cause respiratory irritation.[1] Safety data
sheets for N,N-dimethylbenzamide recommend avoiding contact with skin and eyes, and
outline standard handling precautions such as wearing protective gloves and eye protection.[2]
However, this information is not directly applicable to N-isopentyl-3,5-dimethylbenzamide, as
small changes in chemical structure can significantly alter the toxicological profile of a
substance.
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Researchers, scientists, and drug development professionals seeking to understand the toxicity
of N-isopentyl-3,5-dimethylbenzamide are advised to conduct de novo toxicological studies.
The standard preliminary screening would involve a battery of tests, including but not limited to:

o Acute Toxicity Studies: To determine the short-term adverse effects of the substance,
typically involving the determination of the median lethal dose (LD50) through various routes
of administration (e.g., oral, dermal, inhalation).

o Genotoxicity Assays: To assess the potential of the compound to induce genetic mutations or
chromosomal damage. Common in vitro tests include the Ames test (bacterial reverse
mutation assay) and the micronucleus test in mammalian cells.

¢ Metabolism and Pharmacokinetic Studies: To understand how the compound is absorbed,
distributed, metabolized, and excreted by the body. In vitro metabolism studies using liver
microsomes can provide initial insights.[3]

Given the current data gap, any handling of N-isopentyl-3,5-dimethylbenzamide should be
performed with caution, adhering to good laboratory practices and assuming the compound
may be hazardous until proven otherwise. This includes the use of personal protective
equipment such as gloves, lab coats, and safety glasses, and working in a well-ventilated area.

[2]14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N,N-Dimethylbenzamide | C9H11NO | CID 11916 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. 'In vitro' metabolism of N-picolyl-3,5-dimethylbenzamides - PubMed
[pubmed.ncbi.nim.nih.gov]

4. N,N-Dimethylbenzamide(611-74-5)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1185880?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3770019/
https://www.benchchem.com/product/b1185880?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1876636&productDescription=NN-DIMETHYLBENZAMIDE+98%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8166944_EN.htm
https://www.benchchem.com/product/b1185880?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethylbenzamide
https://www.fishersci.com/store/msds?partNumber=AAA1876636&productDescription=NN-DIMETHYLBENZAMIDE+98%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://pubmed.ncbi.nlm.nih.gov/3770019/
https://pubmed.ncbi.nlm.nih.gov/3770019/
https://m.chemicalbook.com/ProductMSDSDetailCB8166944_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8166944_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1185880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Preliminary Toxicity Screening of N-isopentyl-3,5-
dimethylbenzamide: Data Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1185880#preliminary-toxicity-screening-of-n-
isopentyl-3-5-dimethylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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